Cas no 2152352-18-4 (N-ethyl-4-iodo-2-nitrobenzene-1-sulfonamide)

• Product Name: N-ethyl-4-iodo-2-nitrobenzene-1-sulfonamide
• CAS No: 2152352-18-4
• MF: C₈H₉IN₂O₄S
• MW: 356.137532949448
• CID: 6026993
• PubChem ID: 165959902
• Update Time: 2025-06-14

N-ethyl-4-iodo-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-iodo-2-nitrobenzene-1-sulfonamide
• EN300-1453523
• 2152352-18-4

• Inchi： 1S/C8H9IN2O4S/c1-2-10-16(14,15)8-4-3-6(9)5-7(8)11(12)13/h3-5,10H,2H2,1H3
• InChI Key： SHBKPQGFSQZFLT-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)[N+](=O)[O-])S(NCC)(=O)=O

Computed Properties

• Exact Mass: 355.93278g/mol
• Monoisotopic Mass: 355.93278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 100Ų

Additional information on N-ethyl-4-iodo-2-nitrobenzene-1-sulfonamide

Recent Advances in the Study of N-ethyl-4-iodo-2-nitrobenzene-1-sulfonamide (CAS: 2152352-18-4)

N-ethyl-4-iodo-2-nitrobenzene-1-sulfonamide (CAS: 2152352-18-4) is a sulfonamide derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, including an ethyl group, an iodine substituent, and a nitro group, has been the subject of several recent studies aimed at exploring its chemical properties, biological activities, and potential therapeutic uses.

Recent research has focused on the synthesis and characterization of N-ethyl-4-iodo-2-nitrobenzene-1-sulfonamide, with particular emphasis on its reactivity and potential as a building block for more complex molecules. Studies have demonstrated that the iodine and nitro groups in this compound make it a versatile intermediate for further chemical modifications, such as cross-coupling reactions, which are widely used in the synthesis of biologically active compounds. The presence of the sulfonamide moiety also suggests potential interactions with biological targets, such as enzymes or receptors, making it a candidate for further pharmacological evaluation.

In addition to its synthetic utility, N-ethyl-4-iodo-2-nitrobenzene-1-sulfonamide has been investigated for its potential biological activities. Preliminary studies have explored its effects on various cellular pathways and its potential as an inhibitor of specific enzymes involved in disease processes. For instance, recent findings suggest that this compound may exhibit inhibitory activity against certain kinases or proteases, which are key targets in the treatment of cancers and inflammatory diseases. However, further in vitro and in vivo studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The safety and pharmacokinetic properties of N-ethyl-4-iodo-2-nitrobenzene-1-sulfonamide have also been a topic of recent investigation. Early-stage toxicology studies have provided insights into its metabolic stability and potential toxicity profiles, which are critical for its development as a drug candidate. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize its stability and degradation products under various conditions. These studies are essential for ensuring the compound's suitability for further preclinical and clinical development.

Looking ahead, the potential applications of N-ethyl-4-iodo-2-nitrobenzene-1-sulfonamide in drug discovery and development are promising. Its unique chemical structure and reactivity make it a valuable tool for medicinal chemists seeking to design novel therapeutic agents. Future research directions may include the optimization of its synthetic routes, the exploration of its interactions with additional biological targets, and the evaluation of its efficacy in animal models of disease. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial for advancing our understanding of this compound and translating its potential into clinical applications.

In conclusion, N-ethyl-4-iodo-2-nitrobenzene-1-sulfonamide (CAS: 2152352-18-4) represents an exciting area of research in chemical biology and medicinal chemistry. Its unique properties and potential biological activities make it a compound of significant interest for further study. As research progresses, this molecule may contribute to the development of new therapeutic strategies and provide insights into the design of next-generation drugs. The ongoing exploration of its chemical and biological properties underscores the importance of interdisciplinary collaboration in advancing drug discovery and development.